Cas no 6369-65-9 (Vat Green 9)

Vat Green 9 Properties

Names and Identifiers

• Indanthrene black BBN
• Vat Green 9
• Vat black BB
• Vat direct black DB
• Vat Black BBNBBBBRN
• Caledon Black CNB
• Indanthren Black BB-N
• Nihon-threne Black BB
• Romanthrene Black FBB
• Sandothrene Black 2B
• C.I. 59850
• Amanthren Black BNN
• Amanthrene Supra Black BBN
• Atic Vat Black NB
• Belanthrene Black 2B
• Calcoloid Black BB
• Calcoloid Black BBD
• Calcoloid Black BNS
• Cibanone Black 2B
• Cibanone Black 2BN
• Endurol Black 2B
• Fenanthren Black 2B
• Hydroform Black G 2B
• Indanthren Black BB
• Indanthrene Black BB
• indanthreneblack bbn
• vat green 9
• SCHEMBL9174818
• NCGC00013641-02
• Paradone Black AB New
• DTXSID9064269
• 3,12-bis(hydroxy(oxido)amino)anthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione
• NCIStruc1_000451
• 9,24-dinitrononacyclo[18.10.2.22,5.03,16.04,13.06,11.017,31.022,27.028,32]tetratriaconta-1(31),2,4,6(11),7,9,13,15,17,19,22(27),23,25,28(32),29,33-hexadecaene-12,21-dione
• Navinon Black BB
• Violanthrone,12-dinitro-
• NCIStruc2_001082
• NCI51535
• AKOS024427716
• Mikethrene Black BBN
• 6369-65-9
• NSC51535
• Romantrene Black FBB
• Mikethrene Black BBS
• EINECS 228-873-5
• Violanthrone, 3,12-dintro-
• NS00066746
• Dinaphtho[1,3-cd:3',2',1'-lm]perylene-5,10-dione, 3,12-dinitro-
• 107927-52-6
• NSC-51535
• Paradone Black AB
• Hydroform Black G2B
• Palanthrene Black BB
• CCG-37504
• C.I. Vat Green 9
• NCGC00096753-01
• NCGC00013641
• Solanthrene Black 3BA
• Nyanthrene Black 2B
• CHEMBL137267
• NCI60_004250
• Nihonthrene Black BB
• 61725-94-8
• KDVDMQVITMTCAH-UHFFFAOYSA-N
• DTXCID2044050
• +Expand

• InChIKey： KDVDMQVITMTCAH-UHFFFAOYSA-N
• Inchi： InChI=1S/C34H14N2O6/c37-33-25-11-9-23-24-10-12-26-32-20(18-4-2-16(36(41)42)14-28(18)34(26)38)6-8-22(30(24)32)21-7-5-19(31(25)29(21)23)17-3-1-15(35(39)40)13-27(17)33/h1-14H
• SMILES： O=[N+](C1C=CC2C3C=CC4C5C=CC6C7C=CC([N+]([O-])=O)=CC=7C(C7=CC=C(C8=CC=C(C(=O)C=2C=1)C=3C=48)C=5C=67)=O)[O-]

Computed Properties

• Exact Mass: 501.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 546.085186
• Heavy Atom Count: 42
• Complexity: 1120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 126

Experimental Properties

• LogP: 8.59140
• PSA: 79.96000
• Refractive Index: 1.942
• Color/Form: Black powder
• Solubility: Insoluble in water \ ethanol, slightly soluble in acetone \ chloroform \ pyridine \ toluene \ soluble in o-chlorophenol \ tetralin \ xylene
• Color index: 59850
• Density: 1.653